3-(1H-benzimidazol-2-yl)-8-methyl-2H-chromen-2-one

• IUPAC Name: 3-(1H-benzimidazol-2-yl)-8-methylchromen-2-one
• InChI: InChI=1S/C17H12N2O2/c1-10-5-4-6-11-9-12(17(20)21-15(10)11)16-18-13-7-2-3-8-14(13)19-16/h2-9H,1H3,(H,18,19)
• InChI Key: QWIIASMIESUKAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=C(C(=O)O2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C17H12N2O2
• Molecular Weight: 276.29 g/mol

Description

3-(1H-benzimidazol-2-yl)-8-methyl-2H-chromen-2-one is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 3-(1H-benzimidazol-2-yl)-8-methyl-2H-chromen-2-one is not fully understood. However, studies have shown that this compound can inhibit the activity of various enzymes such as topoisomerase II, which is involved in DNA replication and transcription. This compound can also inhibit the activity of protein kinases, which are involved in various cellular processes such as cell growth and division.
Biochemical and Physiological Effects:
Studies have shown that 3-(1H-benzimidazol-2-yl)-8-methyl-2H-chromen-2-one can have various biochemical and physiological effects. This compound can induce apoptosis in cancer cells by activating various signaling pathways. This compound can also inhibit the growth of cancer cells by inhibiting angiogenesis. In addition, this compound has shown neuroprotective effects by inhibiting oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

3-(1H-benzimidazol-2-yl)-8-methyl-2H-chromen-2-one has various advantages and limitations for lab experiments. One of the advantages of this compound is that it can be easily synthesized using various methods. This compound is also stable under various conditions and can be stored for a long time. However, one of the limitations of this compound is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are various future directions for the use of 3-(1H-benzimidazol-2-yl)-8-methyl-2H-chromen-2-one in scientific research. One of the future directions is the development of more efficient synthesis methods for this compound. Another future direction is the study of the mechanism of action of this compound in more detail. In addition, this compound can be used in combination with other drugs to enhance its efficacy and reduce toxicity. Furthermore, this compound can be studied for its potential applications in other areas such as cardiovascular diseases and inflammation.
Conclusion:
In conclusion, 3-(1H-benzimidazol-2-yl)-8-methyl-2H-chromen-2-one is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies. This compound can inhibit the growth of cancer cells, induce apoptosis, and have neuroprotective effects. However, this compound can be toxic at high concentrations, which can limit its use in certain experiments. There are various future directions for the use of this compound in scientific research, including the development of more efficient synthesis methods and the study of its mechanism of action in more detail.

Scientific Research Applications

3-(1H-benzimidazol-2-yl)-8-methyl-2H-chromen-2-one has potential applications in various scientific research fields. One of the areas where this compound has been extensively studied is cancer research. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.